Tert-butyl (4-cyclohexylpyrrolidin-3-yl)carbamate

• Molecular Formula: C15H28N2O2
• Molecular Weight: 268.39 g/mol
• IUPAC Name: tert-butyl N-(4-cyclohexylpyrrolidin-3-yl)carbamate
• InChI: InChI=1S/C15H28N2O2/c1-15(2,3)19-14(18)17-13-10-16-9-12(13)11-7-5-4-6-8-11/h11-13,16H,4-10H2,1-3H3,(H,17,18)
• InChI Key: JKFONBAELDEELK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CNCC1C2CCCCC2

Description

Tert-butyl (4-cyclohexylpyrrolidin-3-yl)carbamate is a chemical compound that belongs to the class of carbamates. Carbamates are esters of carbamic acid and are widely used in various fields, including pharmaceuticals, agriculture, and organic synthesis. This compound is of particular interest due to its unique structure, which combines a tert-butyl group, a cyclohexyl group, and a pyrrolidine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl (4-cyclohexylpyrrolidin-3-yl)carbamate typically involves the reaction of tert-butyl carbamate with a cyclohexyl-substituted pyrrolidine derivative. One common method involves the use of tert-butyl chloroformate and a cyclohexylpyrrolidine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the carbamate group .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions: Tert-butyl (4-cycl